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Compound of Interest

Compound Name: 2,3-Pentanedione-13C2

Cat. No.: B15136923 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate, essential safety and

logistical information for handling 2,3-Pentanedione-13C2, including detailed personal

protective equipment (PPE) requirements, step-by-step handling protocols, and disposal plans.

Quantitative Safety Data Summary
The following table summarizes key quantitative safety data for 2,3-Pentanedione. Note that

the toxicological data is for the non-isotopically labeled compound and should be considered

representative for 2,3-Pentanedione-13C2.

Parameter Value Reference

Oral LD50 (Rat) 3000 mg/kg [1][2]

Dermal LD50 (Rabbit) > 2500 mg/kg [1]

Flash Point 19 °C (66 °F) [3]

Auto-ignition Temperature 265 °C (509 °F) [3]

UN Number 1224 or 1993 [3][4][5]

Hazard Class 3 (Flammable Liquid) [3][4][5]

Packing Group II [3][4][5]
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Personal Protective Equipment (PPE)
When handling 2,3-Pentanedione-13C2, a comprehensive PPE strategy is crucial to minimize

exposure and ensure personal safety.

1. Hand Protection:

Gloves: Wear chemical-resistant gloves.[6][7] Milled butyl rubber gloves are a suitable option

for handling ketones.[6] Specialized ketone-resistant gauntlets, such as those made from

PVA, offer enhanced protection, especially for prolonged handling or in situations with a high

risk of splashing.[8][9][10][11]

Glove Inspection: Always inspect gloves for any signs of degradation or perforation before

use.[1]

Proper Removal: Use the proper glove removal technique to avoid skin contact with the

outer surface of the glove.[1]

2. Eye and Face Protection:

Safety Glasses: Wear chemical safety goggles that provide a complete seal around the eyes.

[6]

Face Shield: In addition to goggles, use a face shield when there is a potential for splashing

or when handling larger quantities.[6]

3. Skin and Body Protection:

Lab Coat: A standard lab coat should be worn to protect against minor splashes.

Chemical Apron: For larger quantities or tasks with a higher splash risk, a rubber or

chemical-resistant apron is recommended.[6]

Impervious Clothing: In some situations, impervious clothing may be necessary to prevent

skin contact.[3][5]

4. Respiratory Protection:
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Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to keep

vapor concentrations at safe levels.[3][6][9]

Respirator: If ventilation is inadequate or when dealing with spills, a respirator may be

required.[5] Consult your institution's safety officer for the appropriate respirator type.

Experimental Protocol: Safe Handling and Disposal
This protocol outlines the step-by-step procedure for the safe handling of 2,3-Pentanedione-
13C2 from receipt to disposal.

1. Pre-Handling and Preparation:

Review SDS: Before working with the compound, thoroughly read and understand the Safety

Data Sheet (SDS) for 2,3-Pentanedione.[1]

Emergency Preparedness: Ensure that a safety shower, eyewash station, and appropriate

fire extinguisher (foam, carbon dioxide, or dry chemical) are readily accessible.[6]

Area Preparation: Work in a designated area, such as a chemical fume hood, away from

sources of ignition like heat, sparks, and open flames.[1][3][5]

2. Handling the Compound:

Grounding: To prevent static discharge, which can ignite the flammable liquid, ensure that

the container and receiving equipment are properly grounded and bonded.[4]

Dispensing: When transferring the liquid, use non-sparking tools.[4][7]

Avoid Inhalation: Do not breathe vapors or mists.[1][3][5][7]

Avoid Contact: Prevent contact with skin and eyes.[3][7]

Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

place.[1][3][4] For isotopically labeled compounds, protection from bright light and storage at

low temperatures (ideally below -80°C) is recommended to minimize decomposition.[12]

3. Spill Management:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.cdnisotopes.com/media/catalog/product/d/-/d-5268_2.pdf
https://threesixtysafety.com/acetone-safety-precautions/
https://www.pps-ppe.com/catalogue/ppe/personal-protection-equipment/hand-protection/G%2FKETODEX%2F11/
http://www.mu-intel.com/upload/msds/20131227052259.pdf
https://www.benchchem.com/product/b15136923?utm_src=pdf-body
https://www.benchchem.com/product/b15136923?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-3-pentanedione.pdf
https://threesixtysafety.com/acetone-safety-precautions/
https://www.chemicalbook.com/msds/2-3-pentanedione.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5268_2.pdf
http://www.mu-intel.com/upload/msds/20131227052259.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/241962?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/aldrich/241962?userType=undefined
https://www.echemi.com/sds/23-pentanedione-pid_Rock4207.html
https://www.chemicalbook.com/msds/2-3-pentanedione.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5268_2.pdf
http://www.mu-intel.com/upload/msds/20131227052259.pdf
https://www.echemi.com/sds/23-pentanedione-pid_Rock4207.html
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5268_2.pdf
https://www.echemi.com/sds/23-pentanedione-pid_Rock4207.html
https://www.chemicalbook.com/msds/2-3-pentanedione.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5268_2.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/241962?userType=undefined
https://www.moravek.com/how-to-properly-store-your-radiolabeled-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate: In case of a spill, evacuate non-essential personnel from the area.[1][7]

Ventilate: Ensure adequate ventilation.[1][7]

Containment: Prevent the spill from entering drains.[1][7]

Absorption: Use a non-combustible absorbent material like sand, earth, or vermiculite to

contain and collect the spilled liquid.[1]

Collection: Place the absorbed material into a suitable, closed container for disposal.[1][3]

4. Disposal Plan:

Waste Collection: Collect all waste materials, including contaminated gloves, absorbent

materials, and empty containers, in a designated and properly labeled hazardous waste

container.

Licensed Disposal: Dispose of the chemical waste through a licensed professional waste

disposal service.[1][3][5] Do not mix with other waste.[1][4]

Container Disposal: Handle uncleaned containers as you would the product itself and

dispose of them as unused product.[1][4]

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling and disposal of 2,3-
Pentanedione-13C2.

Caption: Workflow for safe handling and disposal of 2,3-Pentanedione-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2,3-
Pentanedione-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-2-3-pentanedione-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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